Cas no 326610-29-1 (1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one)

• Product Name: 1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one
• CAS No: 326610-29-1
• MF: C₂₂H₂₁NO₂
• MW: 331.407645940781
• CID: 3065928
• PubChem ID: 812806
• Update Time: 2025-09-28

1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,1'-biphenyl-4-yl)-2-[(4-ethoxyphenyl)amino]ethanone
• 1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one
• Oprea1_353760
• Oprea1_826475
• AKOS000523325
• 1-{[1,1'-biphenyl]-4-yl}-2-[(4-ethoxyphenyl)amino]ethan-1-one
• F0370-0105
• CHEMBL4553395
• 1-(BIPHENYL-4-YL)-2-[(4-ETHOXYPHENYL)AMINO]ETHANONE
• 2-(4-ethoxyanilino)-1-(4-phenylphenyl)ethanone
• 1-([1,1'-biphenyl]-4-yl)-2-((4-ethoxyphenyl)amino)ethanone
• Z56778169
• 326610-29-1
• 2-[(4-ethoxyphenyl)amino]-1-(4-phenylphenyl)ethan-1-one

• Inchi： 1S/C22H21NO2/c1-2-25-21-14-12-20(13-15-21)23-16-22(24)19-10-8-18(9-11-19)17-6-4-3-5-7-17/h3-15,23H,2,16H2,1H3
• InChI Key： CIPBJOOMGDKSSV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NCC(C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 331.157228913Da
• Monoisotopic Mass: 331.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 38.3Ų

Additional information on 1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one

Introduction to 1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one (CAS No. 326610-29-1)

1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one, also known by its CAS number 326610-29-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique biphenyl and ethoxyphenyl moieties, which contribute to its distinct chemical and biological properties. The compound's structure and functionality make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one consists of a biphenyl core attached to an aminoethyl ketone moiety, with an ethoxy group substituting one of the phenyl rings. This arrangement imparts the molecule with a combination of aromatic and amine functionalities, which are crucial for its interactions with biological targets. The biphenyl core is known for its rigidity and planarity, which can enhance the molecule's ability to bind to specific protein sites. The ethoxy group, on the other hand, adds polarity and can influence solubility and metabolic stability.

Recent studies have highlighted the potential of 1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structural features can modulate the activity of key enzymes involved in neurodegeneration, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes play a critical role in the breakdown of acetylcholine, a neurotransmitter essential for cognitive function. By inhibiting these enzymes, 1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one may help maintain higher levels of acetylcholine in the brain, potentially slowing the progression of diseases like Alzheimer's.

In addition to its potential in neurodegenerative diseases, 1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The pharmacokinetic properties of 1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one have also been extensively studied. Its lipophilic nature allows it to cross biological membranes efficiently, enhancing its bioavailability. However, this property must be balanced against potential metabolic liabilities. Research has shown that the compound undergoes hepatic metabolism via cytochrome P450 enzymes, leading to the formation of metabolites that may affect its efficacy and safety profile. Therefore, optimizing the chemical structure to improve metabolic stability while maintaining therapeutic activity is an ongoing area of investigation.

Synthetic methods for producing 1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one have been well-documented in the literature. One common approach involves the condensation of 4-bromobenzaldehyde with 4-methoxybenzeneamine followed by subsequent transformations to introduce the biphenyl and ethoxy groups. Advances in synthetic chemistry have led to more efficient and scalable methods, making it feasible to produce this compound on a larger scale for preclinical and clinical studies.

Clinical trials involving 1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one are currently underway to evaluate its safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic behavior. These findings provide a strong foundation for advancing the compound into later-stage clinical trials, where its therapeutic potential will be further assessed.

In conclusion, 1-{1,1'-biphenyl-4-yl}-2-(4-ethoxyphenyl)aminoethan-1-one (CAS No. 326610-29-1) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing new treatments for neurodegenerative diseases and inflammatory conditions. Ongoing research aims to optimize its properties and evaluate its clinical efficacy, paving the way for future therapeutic applications.